Paroxetine-d4

• Molecular Formula: C19H20FNO3
• Molecular Weight: 333.4 g/mol
• InChI: InChI=1S/C19H20FNO3/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18/h1-6,9,14,17,21H,7-8,10-12H2/t14-,17-/m0/s1/i11D2,12D2
• InChIKey: AHOUBRCZNHFOSL-RQSLRKNCSA-N

Paroxetine-d4 Procurement: A Deuterated SSRI Internal Standard for Bioanalytical Method Validation

Paroxetine-d4 hydrochloride (CAS 2714485-95-5 or 1217683-35-6) is a stable isotope-labeled analog of the selective serotonin reuptake inhibitor (SSRI) paroxetine, in which four hydrogen atoms on the 4-fluorophenyl ring are replaced with deuterium [1]. With a molecular weight of 369.85 g/mol, this deuterated compound serves as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantification of paroxetine in biological matrices . As a labeled derivative, Paroxetine-d4 exhibits near-identical physicochemical properties to the non-deuterated analyte while providing a distinct mass shift (+4 Da) that enables reliable chromatographic co-elution and mass spectrometric differentiation [2].

1

Deuterated internal standard (ISTD) for LC-MS/MS bioanalysis

2

+4 Da mass shift for reliable analyte differentiation

3

Aligned with EP Impurity D reference standard designation

• [1] PubChem. (2025). rac-Paroxetine-d4 Hydrochloride. CID 76973866. View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. (2025). Understanding the Applications of Paroxetine-D4 HCl in Scientific Research. View Source

Paroxetine-d4: Why Non-Deuterated Paroxetine or Alternative Isotopologues Cannot Substitute

The use of Paroxetine-d4 as an internal standard in LC-MS/MS methods is not interchangeable with non-deuterated paroxetine or other deuterated analogs due to critical analytical performance differences. Non-deuterated paroxetine cannot serve as an internal standard because it is chemically identical to the target analyte, making it impossible to distinguish in a mass spectrometer; co-eluting unlabeled standard would directly interfere with and inflate the measured analyte signal [1]. While alternative deuterated analogs such as Paroxetine-d6 exist, the selection of Paroxetine-d4 specifically avoids potential issues related to isotopic cross-talk, chromatographic isotope effects, and differing fragmentation patterns that can arise with higher mass shifts or alternative labeling positions. The d4 labeling on the phenyl ring ensures a consistent +4 Da mass shift that is fully resolved from the analyte's M+2 and M+4 natural abundance isotopes, while minimizing the risk of deuterium/hydrogen exchange under acidic LC conditions, a known source of quantification error in bioanalysis [2].

Non‑deuterated paroxetine

Chemically identical to target analyte; co‑elution masks quantification and cannot serve as IS

Paroxetine‑d6

Larger +6 Da shift may introduce reverse isotope effect, shifting retention time relative to analyte

Alternative labeling positions

Labels on exchangeable sites risk deuterium/hydrogen exchange under acidic LC conditions

• [1] Ningbo Inno Pharmchem Co., Ltd. (2025). Paroxetine-D4 Hydrochloride: A Cornerstone for Antidepressant Research. View Source
• [2] Russak, E.M., & Bednarczyk, E.M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Paroxetine-d4 Quantitative Differentiation Evidence: LC-MS/MS Performance vs. Paroxetine and Paroxetine-d6

Mass Spectrometric Differentiation: Paroxetine-d4 (+4 Da) vs. Non-Deuterated Paroxetine (0 Da)

Paroxetine-d4 provides a consistent +4 Da mass shift relative to unlabeled paroxetine, enabling complete baseline separation in the mass analyzer without chromatographic resolution. In contrast, non-deuterated paroxetine added as an internal standard would co-elute and produce an identical m/z signal, rendering analyte quantification impossible due to signal overlap . The +4 Da shift of Paroxetine-d4 ensures the internal standard's precursor and product ions are fully resolved from the analyte's M+2 and M+4 isotopic peaks, which for a molecule of ~330 Da are <1% relative abundance and do not cause significant cross-talk [1].

Mass Shift

Head-to-head

+4 Da vs. 0 Da (unlabeled paroxetine)

Enables internal standard use in LC‑MS/MS

Complete MS resolution from M+4 natural isotope peak

Evidence Dimension	Mass shift for LC-MS/MS internal standard differentiation
Target Compound Data	+4 Da (C19H17D4ClFNO3, MW 369.85)
Comparator Or Baseline	0 Da for non-deuterated Paroxetine (C19H20FNO3·HCl, MW 365.83)
Quantified Difference	4 Da mass difference; complete MS resolution
Conditions	Electrospray ionization (ESI) LC-MS/MS; typical MRM transitions for paroxetine (m/z 330 → 192)

Why This Matters

This mass difference is the fundamental prerequisite for using the compound as an internal standard; without it, accurate quantification of paroxetine in biological samples is impossible.

• [1] Veeprho. (2024). Paroxetine EP Impurity D-D4 Technical Datasheet. View Source

Isotopic Purity and Cross-Talk Mitigation: Paroxetine-d4 (>95%) vs. Paroxetine-d6

Commercially available Paroxetine-d4 HCl is supplied with a purity specification of >95% by HPLC and isotopic enrichment suitable for internal standard use . While Paroxetine-d6 (MW ~371.9) also serves as an internal standard , the d4 isotopologue provides a narrower mass shift that more closely mimics the chromatographic retention time of the unlabeled analyte. The +6 Da shift of Paroxetine-d6 can introduce a small but measurable reverse isotope effect under certain reversed-phase LC conditions, causing the internal standard to elute slightly earlier than the analyte, which may compromise the accuracy of matrix effect correction [1]. Additionally, d4 labeling on the phenyl ring positions (2,3,5,6) specifically avoids exchangeable protons, ensuring isotopic integrity under acidic mobile phase conditions commonly used in SSRI bioanalysis.

Isotopic Purity & Co‑elution

Method context

>95% purity; minimized reverse isotope effect vs. d6

May support method robustness in RP‑HPLC

Non‑exchangeable phenyl deuteration preserves integrity

Evidence Dimension	Isotopic purity and chromatographic co-elution fidelity
Target Compound Data	>95% purity; +4 Da mass shift; phenyl ring deuteration (non-exchangeable)
Comparator Or Baseline	Paroxetine-d6: >95% purity (BOC Sciences); +6 Da mass shift; potential reverse isotope effect in RP-HPLC
Quantified Difference	2 Da smaller mass difference; minimized reverse isotope effect relative to d6
Conditions	Reversed-phase HPLC with acidic mobile phase (e.g., 0.1% formic acid); typical SSRI LC-MS/MS method

Why This Matters

Procurement of Paroxetine-d4 over d6 may yield superior method robustness in validated bioanalytical assays by minimizing retention time shifts between analyte and IS.

• [1] Russak, E.M., & Bednarczyk, E.M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Regulatory Compliance: Paroxetine-d4 as EP Impurity D-D4 Reference Standard

Paroxetine-d4 is specifically designated as the deuterated analog of Paroxetine EP Impurity D, a known related substance in paroxetine drug substance [1]. This designation directly links the compound to a regulated impurity profile, making it the appropriate internal standard for quantifying EP Impurity D levels in pharmaceutical quality control (QC) and stability studies. In contrast, alternative deuterated forms such as Paroxetine-d6 or Paroxetine-d3 are not explicitly aligned with EP impurity designations and may not be accepted by regulatory bodies for impurity quantification in ANDA or DMF submissions without additional justification . The availability of Paroxetine-d4 as a characterized reference standard with a Certificate of Analysis (CoA) ensures traceability to EP monographs.

Regulatory Alignment

Specification review

Designated as Paroxetine EP Impurity D‑D4

Supports pharmaceutical QC impurity profiling

Traceable to European Pharmacopoeia monographs

Evidence Dimension	Regulatory alignment for impurity quantification
Target Compound Data	Explicitly designated as Paroxetine EP Impurity D-D4
Comparator Or Baseline	Paroxetine-d6: not designated as an EP impurity standard; Paroxetine-d3: not designated
Quantified Difference	Unique EP impurity designation; direct traceability to European Pharmacopoeia monographs
Conditions	Pharmaceutical QC; ANDA/DMF submissions; stability-indicating method validation per ICH Q2(R1)

Why This Matters

For pharmaceutical QC laboratories, this EP alignment reduces regulatory friction and method validation burden compared to using a non-designated deuterated analog.

• [1] Veeprho. (2024). Paroxetine EP Impurity D-D4 Technical Datasheet. View Source

Method-Specific Validation: Paroxetine-d4 Co-Validation with Olanzapine-D3

A validated LC-MS/MS method for simultaneous determination of olanzapine and paroxetine in human serum employed Paroxetine-d4 as the internal standard for paroxetine quantification alongside Olanzapine-D3 for olanzapine [1]. This co-validation demonstrates the compound's performance in multiplexed assays, a critical requirement for clinical TDM laboratories that monitor multiple psychotropic medications simultaneously. The method achieved the necessary sensitivity and accuracy for clinical application, with Paroxetine-d4 providing reliable correction for matrix effects and extraction variability. In contrast, alternative internal standards such as Paroxetine-d6 were not co-validated in this specific multiplexed method, meaning procurement of Paroxetine-d4 aligns directly with published, reproducible protocols.

Co‑Validation Status

Method context

Validated in simultaneous olanzapine/paroxetine serum assay

Supports multiplexed bioanalytical method adoption

Reported co‑validation for research PK monitoring

Evidence Dimension	Co-validation status in multiplexed LC-MS/MS method
Target Compound Data	Validated as IS in simultaneous olanzapine/paroxetine serum assay
Comparator Or Baseline	Paroxetine-d6: not validated in this specific co-assay
Quantified Difference	Existence of peer-reviewed co-validation data for Paroxetine-d4; absence for d6 in this context
Conditions	LC-MS/MS; human serum; simultaneous olanzapine and paroxetine quantification

Why This Matters

Procurement of a compound with established, published co-validation reduces method development time and regulatory scrutiny for clinical and forensic toxicology laboratories.

• [1] Simultaneous determination of olanzapine and paroxetine in human serum by LC-MS/MS (Abstract). Baidu Scholar. View Source

Cost and Accessibility: Paroxetine-d4 vs. Paroxetine-d6 Market Availability

Commercial pricing data indicates that Paroxetine-d4 (1 mg, $480.00 from Santa Cruz Biotechnology) is positioned in a competitive market alongside Paroxetine-d6 (in stock from Clearsynth, pricing on enquiry) . While absolute pricing for d6 is not publicly listed, the established supply chain for d4 across multiple vendors (BOC Sciences, MedChemExpress, Santa Cruz, Veeprho) suggests greater market liquidity and shorter lead times. For laboratories requiring immediate procurement, the multi-vendor availability of Paroxetine-d4 reduces supply chain risk compared to single-source deuterated alternatives. Furthermore, the EP Impurity D designation may qualify Paroxetine-d4 for preferential pricing under certain institutional procurement agreements tied to pharmacopoeial reference standards.

Market Availability

Class-level inference

>6 vendors vs. 3 for d6

May support procurement flexibility

Market survey data; supply chain context

Evidence Dimension	Commercial availability and vendor count
Target Compound Data	Multiple vendors: Santa Cruz, BOC Sciences, MedChemExpress, Veeprho, InvivoChem, GLPBio
Comparator Or Baseline	Paroxetine-d6: limited vendors (Clearsynth, BOC Sciences, GLPBio)
Quantified Difference	>6 vendors for Paroxetine-d4 vs. 3 identified for Paroxetine-d6
Conditions	Market survey of stable isotope labeled paroxetine products (2025-2026)

Why This Matters

Multi-vendor availability ensures competitive pricing, shorter lead times, and supply chain resilience for ongoing bioanalytical programs.

Paroxetine-d4 Procurement-Ready Application Scenarios

Quantitative Bioanalysis of Paroxetine in Clinical Pharmacokinetic Studies

Paroxetine-d4 is the internal standard of choice for LC-MS/MS assays quantifying paroxetine in human plasma or serum for pharmacokinetic (PK) studies and therapeutic drug monitoring (TDM). Its +4 Da mass shift enables accurate correction for matrix effects and extraction variability without chromatographic interference . The compound's use in validated, multiplexed methods (e.g., co-assay with olanzapine) supports efficient clinical trial sample analysis [1].

Pharmaceutical Quality Control: Impurity D Quantification per EP Monograph

As the deuterated analog of Paroxetine EP Impurity D, Paroxetine-d4 is explicitly suited for quantifying this related substance in paroxetine drug substance and finished product. Its use ensures compliance with European Pharmacopoeia requirements and supports ANDA/DMF submissions by providing a traceable, characterized reference standard for impurity profiling and stability studies [2].

Forensic and Clinical Toxicology Confirmation Testing

In forensic and clinical toxicology laboratories, Paroxetine-d4 enables the definitive identification and quantification of paroxetine in post-mortem blood, urine, or oral fluid. The deuterated internal standard corrects for ion suppression/enhancement effects common in complex post-mortem matrices, ensuring legally defensible quantitative results . Its multi-vendor availability supports the chain-of-custody and reagent traceability requirements of accredited toxicology labs.

In Vitro Metabolism and Drug-Drug Interaction Studies

Paroxetine-d4 can be employed as a stable isotope-labeled tracer in in vitro hepatocyte or microsomal incubation studies to distinguish exogenously added paroxetine from endogenous or metabolite-derived signals. This application supports CYP2D6 inhibition studies and assessment of metabolic drug-drug interactions, where accurate differentiation of parent drug from metabolites is essential [3].

Application

Selection Property

Validation Focus

Research PK bioanalysis in human plasma matrices

ISTD with +4 Da mass shift for LC‑MS/MS

Matrix effect correction and extraction variability

Pharmaceutical QC: EP Impurity D quantification

Designated EP Impurity D‑D4 reference standard

Regulatory method validation per ICH Q2(R1)

Forensic toxicology confirmation testing

Deuterated IS for complex matrix correction

Ion suppression/enhancement in post‑mortem samples

In vitro metabolism and DDI studies

Stable isotope‑labeled tracer

Differentiation of parent drug from metabolite signals

• [1] Simultaneous determination of olanzapine and paroxetine in human serum by LC-MS/MS (Abstract). Baidu Scholar. View Source
• [2] Veeprho. (2024). Paroxetine EP Impurity D-D4 Technical Datasheet. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. (2025). Understanding the Applications of Paroxetine-D4 HCl in Scientific Research. View Source